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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-6-nitroaniline

Cat. No.: B2925194 Get Quote

An In-depth Technical Guide to the Spectral Analysis of 2-Chloro-4-fluoro-6-nitroaniline

Abstract
This technical guide provides a comprehensive, field-proven framework for the spectral

analysis of 2-chloro-4-fluoro-6-nitroaniline, a substituted nitroaniline of interest in synthetic

chemistry and drug development. As empirical spectral data for this specific molecule is not

readily available in public databases, this guide adopts a predictive and interpretive approach,

grounded in established spectroscopic principles and data from analogous compounds. We will

detail the theoretical basis for interpreting its Infrared (IR), Nuclear Magnetic Resonance (¹H

and ¹³C NMR), and Mass Spectrometry (MS) data. This document is designed for researchers,

scientists, and drug development professionals, offering not just data points, but the causal

logic behind spectral interpretation and robust, self-validating protocols for data acquisition.

Introduction and Molecular Structure Analysis
2-Chloro-4-fluoro-6-nitroaniline is a poly-substituted aromatic amine. Its structure

incorporates an electron-donating amino group (-NH₂) and three distinct electron-withdrawing

substituents: a nitro group (-NO₂) and two halogens (-Cl, -F). The relative positions of these

groups create a complex electronic environment that profoundly influences the molecule's

spectroscopic signature. Accurate spectral analysis is paramount for confirming its identity,

assessing purity, and understanding its chemical properties.
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The analytical challenge lies in deconvoluting the overlapping electronic effects of these

substituents. The amino group strongly activates the ring via resonance, while the nitro group

deactivates it. The halogens exert a moderate deactivating effect through induction but a weak

activating effect through resonance. Understanding this interplay is key to predicting and

interpreting the spectral data that follows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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